Cas no 28072-48-2 (1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(5-O-phosphono-β-D-ribofuranosyl)-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(5-O-phosphono-β-D-ribofuranosyl)-
• CAS No: 28072-48-2
• MF: C₁₀H₁₄N₅O₇P
• MW: 347.221222400665
• CID: 5011561
• Update Time: 2023-08-23

1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(5-O-phosphono-β-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(5-O-phosphono-β-D-ribofuranosyl)-

• Inchi： 1S/C10H14N5O7P/c11-8-4-1-14-15(9(4)13-3-12-8)10-7(17)6(16)5(22-10)2-21-23(18,19)20/h1,3,5-7,10,16-17H,2H2,(H2,11,12,13)(H2,18,19,20)/t5-,6-,7-,10-/m1/s1
• InChI Key： CLUJXBCSXBGXAZ-DAGMQNCNSA-N
• SMILES： C1=NC(N)=C2C=NN([C@@H]3O[C@H](COP(O)(O)=O)[C@@H](O)[C@H]3O)C2=N1

Experimental Properties

• Density: 2.32±0.1 g/cm3(Predicted)
• Boiling Point: 771.6±70.0 °C(Predicted)
• pka: 1.86±0.10(Predicted)